Cas no 353292-81-6 (Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, ethyl ester (9CI))

• Product Name: Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, ethyl ester (9CI)
• CAS No: 353292-81-6
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 920211
• PubChem ID: 18619272
• Update Time: 2025-05-16

Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, ethyl ester (9CI)
• ethyl ((3-hydroxy-2-pyridinyl)oxy)acetate
• ABMQGSICTIPMKL-UHFFFAOYSA-N
• ethyl 2-[(3-hydroxypyridin-2-yl)oxy]acetate
• G47087
• Z1862010166
• Ethyl 2-((3-hydroxypyridin-2-yl)oxy)acetate
• Ethyl2-((3-hydroxypyridin-2-yl)oxy)acetate
• SCHEMBL5593086
• EN300-4521987
• 353292-81-6
• Ethyl [(3-hydroxy-2-pyridinyl)oxy]acetate
• ethyl 2-(3-hydroxypyridin-2-yl)oxyacetate
• 3-hydroxy-2-(ethoxycarbonyl)methoxypyridine
• SB54488
• ethyl 2-(3-hydroxypyridin-2-yloxy)acetate

• Inchi： 1S/C9H11NO4/c1-2-13-8(12)6-14-9-7(11)4-3-5-10-9/h3-5,11H,2,6H2,1H3
• InChI Key： ABMQGSICTIPMKL-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CN=1)O)CC(=O)OCC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.6Ų

Additional information on Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, ethyl ester (9CI)

Research Briefing on Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, ethyl ester (9CI) (CAS: 353292-81-6)

Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, ethyl ester (9CI) (CAS: 353292-81-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, featuring a pyridinyloxy moiety, has recently garnered attention due to its potential applications in drug development and biochemical studies. The compound's unique structural features make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its reactivity and potential biological activities. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. The compound's stability under various physiological conditions has also been a subject of investigation, as this property is crucial for its potential use in pharmaceutical formulations.

In the context of drug discovery, preliminary screening studies suggest that Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, ethyl ester (9CI) may exhibit interesting pharmacological properties. Some research groups have reported its moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, while preliminary, warrant further exploration of the compound's mechanism of action and structure-activity relationships.

The synthetic accessibility of this compound has been another area of focus. Recent publications describe optimized synthetic routes that improve yield and purity while reducing environmental impact. These methodological advancements are particularly important for scaling up production should the compound demonstrate significant therapeutic potential in future studies.

From a safety perspective, initial toxicological assessments of 353292-81-6 have been conducted in vitro. While these studies are still in early stages, they provide valuable preliminary data regarding the compound's cytotoxicity profile and potential therapeutic window. Researchers emphasize the need for more comprehensive preclinical evaluations to fully understand the compound's safety characteristics.

Looking forward, several research groups have proposed investigating the compound's potential as a building block for more complex pharmaceutical agents. Its structural features suggest it could serve as a versatile intermediate in the synthesis of novel drug candidates targeting various disease pathways. Future research directions may include detailed pharmacokinetic studies and in vivo efficacy evaluations in relevant disease models.

In conclusion, while research on Acetic acid, [(3-hydroxy-2-pyridinyl)oxy]-, ethyl ester (9CI) (353292-81-6) is still in relatively early stages, the compound shows promising characteristics that merit further investigation. Its unique chemical structure, combined with preliminary biological activity data, positions it as an interesting subject for continued study in chemical biology and pharmaceutical research.